Cas no 27258-15-7 (3-Bromo-4-iodo-1H-pyrazole)

3-Bromo-4-iodo-1H-pyrazole is a halogenated pyrazole derivative widely utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct bromo and iodo functional groups enable selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The compound’s high reactivity and stability under controlled conditions make it valuable for developing bioactive molecules, including agrochemicals and medicinal compounds. Its crystalline form ensures consistent purity, while its well-defined structure allows precise modifications in drug discovery. Suitable for use under inert conditions, 3-Bromo-4-iodo-1H-pyrazole is an essential building block for researchers seeking to explore novel pyrazole-based derivatives.

3-Bromo-4-iodo-1H-pyrazole structure

Product Name:3-Bromo-4-iodo-1H-pyrazole

CAS No:27258-15-7

MF:C₃H₂BrIN₂

MW:272.869851589203

MDL:MFCD27988092

CID:2093903

PubChem ID:91663939

Update Time:2025-05-28

3-Bromo-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-iodo-1H-pyrazole
- 5-Bromo-4-iodo-1H-pyrazole
- 1H-Pyrazole, 3-broMo-4-iodo-
- FCH2516282
- SB21889
- SY044788
- 3-Bromo-4-iodo-1H-pyrazole, AldrichCPR
- OR307261
- AK170524
- CID 91663939
- 3-Bromo-4-iodopyrazole
- DB-086613
- 27258-15-7
- EN300-7255754
- CBA25815
- DTXSID301310954
- AKOS025290759
- CS-0051473
- SCHEMBL25623578
- MFCD27988092
- AS-34884
- 866-125-5
- MDL： MFCD27988092
- Inchi： 1S/C3H2BrIN2/c4-3-2(5)1-6-7-3/h1H,(H,6,7)
- InChI Key： GCXJYBLZNXJFHY-UHFFFAOYSA-N
- SMILES： IC1C=NNC=1Br

Computed Properties

Exact Mass: 271.84461g/mol
Monoisotopic Mass: 271.84461g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 70
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7
XLogP3: 1.9

Experimental Properties

Density: 2.749±0.06 g/cm3(Predicted)
Boiling Point: 354.1±22.0 °C(Predicted)
pka: 9.87±0.50(Predicted)

3-Bromo-4-iodo-1H-pyrazole Customs Data

HS CODE：2933199090

3-Bromo-4-iodo-1H-pyrazole Pricemore >>

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Chemenu	CM107667-1g	3-bromo-4-iodo-1H-pyrazole	27258-15-7	95+%	1g	$932	2021-08-06
Alichem	A049002830-5g	3-Bromo-4-iodo-1H-pyrazole	27258-15-7	95%	5g	$1301.04	2023-09-02
Alichem	A049002830-10g	3-Bromo-4-iodo-1H-pyrazole	27258-15-7	95%	10g	$1672.32	2023-09-02
Alichem	A049002830-25g	3-Bromo-4-iodo-1H-pyrazole	27258-15-7	95%	25g	$2760.40	2023-09-02
TRC	B705133-10mg	3-Bromo-4-iodo-1H-Pyrazole	27258-15-7		10mg	$ 50.00	2022-06-06
TRC	B705133-50mg	3-Bromo-4-iodo-1H-Pyrazole	27258-15-7		50mg	$ 115.00	2022-06-06
TRC	B705133-100mg	3-Bromo-4-iodo-1H-Pyrazole	27258-15-7		100mg	$ 160.00	2022-06-06
Apollo Scientific	OR307261-1g	3-Bromo-4-iodo-1H-pyrazole	27258-15-7		1g	£70.00	2025-02-20
Apollo Scientific	OR307261-5g	3-Bromo-4-iodo-1H-pyrazole	27258-15-7		5g	£140.00	2025-02-20
abcr	AB454603-1 g	3-Bromo-4-iodo-1H-pyrazole; .	27258-15-7		1g	€482.80	2022-03-01